4-Aminobutyronitrile
Overview
Description
4-Aminobutyronitrile, also known as 4-Aminobutanenitrile, is a chemical compound with the molecular formula C4H8N2 . Its average mass is 84.120 Da and its monoisotopic mass is 84.068748 Da .
Synthesis Analysis
The synthesis of 4-Aminobutyronitrile involves a three-component reaction of malononitrile, benzaldehyde, and N,N-dimethylaniline . The reaction is carried out using aluminium doped CdSeS/CdZnSeS (Al)/ZnS quantum dots (QDs) as visible light catalysts . The reactions exhibit high functional group tolerance .Molecular Structure Analysis
The molecular structure of 4-Aminobutyronitrile consists of four carbon atoms, eight hydrogen atoms, and two nitrogen atoms . The structure analysis of this compound can be done using various spectroscopic techniques .Chemical Reactions Analysis
The chemical reactions involving 4-Aminobutyronitrile are complex and can be studied using various electroanalytical tools . These tools can provide insights into the redox-active intermediates formed during the reactions .Physical And Chemical Properties Analysis
4-Aminobutyronitrile has a boiling point of 201℃, a density of 0.918, and a flash point of 76℃ . Its pKa is predicted to be 8.89±0.10 .Scientific Research Applications
Pharmaceutical Synthesis
4-Aminobutanenitrile serves as a crucial synthetic intermediate in the production of therapeutic agents for neurological disorders, including treatments for Parkinson’s and Alzheimer’s diseases . Its ability to be transformed into various bioactive molecules makes it a valuable compound in medicinal chemistry.
Catalysis Research
In the field of catalysis, 4-aminobutanenitrile is used to study the hydrogenation of nitriles . Research has shown that nickel and nickel–magnesia catalysts can effectively convert butyronitrile to n-butylamine, with implications for industrial synthesis and catalytic process optimization .
Organic Synthesis
As an industrial precursor, 4-aminobutanenitrile is involved in the synthesis of pyrroline and pyrrolidine . These compounds are significant in organic chemistry due to their presence in many natural products and pharmaceuticals.
Safety and Hazards
Mechanism of Action
Target of Action
4-Aminobutanenitrile, also known as 4-Aminobutyronitrile, is an important synthetic intermediate for neurological disorder therapeutics, including Parkinson’s and Alzheimer’s diseases . .
Biochemical Pathways
As an industrial precursor to pyrroline and pyrrolidine , it may be involved in the synthesis of these compounds and their associated biochemical pathways.
Result of Action
Given its role as a synthetic intermediate in the production of therapeutics for neurological disorders, it can be inferred that its action may contribute to the therapeutic effects of these drugs .
properties
IUPAC Name |
4-aminobutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2/c5-3-1-2-4-6/h1-3,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGYKKVTZDQDYJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC#N)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70186426 |
Source
|
| Record name | 4-Aminobutyronitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70186426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
84.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminobutyronitrile | |
CAS RN |
32754-99-7 |
Source
|
| Record name | 4-Aminobutanenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32754-99-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Aminobutyronitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032754997 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Aminobutyronitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70186426 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-aminobutyronitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.530 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-Aminobutyronitrile | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T4WWX9NX8N | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the common synthetic routes to 4-Aminobutanenitrile and what are their limitations?
A1: Two main synthetic approaches for 4-Aminobutanenitrile are discussed in the research:
Q2: Why is the hydrochloride salt of 4-Aminobutanenitrile preferred for storage?
A2: 4-Aminobutanenitrile is inherently unstable at room temperature. To address this issue, the hydrochloride salt (4-Aminobutanenitrile hydrochloride) is prepared by bubbling Hydrogen Chloride gas (HCl(g)) through a chloroform solution of 4-Aminobutanenitrile. The resulting salt exhibits superior stability at room temperature, making it the preferred form for storage. []
Q3: How does the presence of magnesia influence the catalytic activity and selectivity of nickel catalysts in the hydrogenation of 1,4-Butanedinitrile?
A3: Research indicates that incorporating magnesia into nickel catalysts significantly enhances their activity in 1,4-Butanedinitrile hydrogenation compared to bulk nickel oxide catalysts. [] The presence of basic magnesia offers several benefits:
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